Cas no 2034289-05-7 (2-[4-[(1-Methylethyl)thio]phenyl]-1-[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]ethanone)

• Product Name: 2-[4-[(1-Methylethyl)thio]phenyl]-1-[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]ethanone
• CAS No: 2034289-05-7
• MF: C₁₈H₂₄N₄OS
• MW: 344.474362373352
• CID: 5377177
• Update Time: 2025-10-31

2-[4-[(1-Methylethyl)thio]phenyl]-1-[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-[4-[(1-Methylethyl)thio]phenyl]-1-[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]ethanone

• Inchi： 1S/C18H24N4OS/c1-14(2)24-17-5-3-15(4-6-17)13-18(23)21-10-7-16(8-11-21)22-12-9-19-20-22/h3-6,9,12,14,16H,7-8,10-11,13H2,1-2H3
• InChI Key： PCXJSEZZPHWSRL-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(N2C=CN=N2)CC1)CC1=CC=C(SC(C)C)C=C1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 561.5±60.0 °C(Predicted)
• pka: 0.90±0.70(Predicted)

Additional information on 2-[4-[(1-Methylethyl)thio]phenyl]-1-[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]ethanone

Professional Introduction to Compound with CAS No. 2034289-05-7 and Product Name: 2-[4-[(1-Methylethyl)thio]phenyl]-1-[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]ethanone

The compound in question, identified by the CAS number 2034289-05-7, is a sophisticated organic molecule with a complex structural framework. This compound, chemically named as 2-[4-[(1-Methylethyl)thio]phenyl]-1-[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]ethanone, represents a significant advancement in the field of medicinal chemistry. Its molecular architecture incorporates several key functional groups that contribute to its unique chemical properties and potential biological activities.

At the core of this compound's structure lies a phenyl ring substituted with a thioether group, specifically (1-Methylethyl)thio, which is commonly known as isopropylthio. This substitution pattern enhances the compound's lipophilicity and interactability with biological targets. The presence of this moiety is particularly noteworthy in the context of drug design, as it can modulate the pharmacokinetic profile of a molecule by influencing its solubility and metabolic stability.

Further modifying the phenyl ring is a triazole group attached to a piperidine ring. The triazole moiety, characterized by its three-membered nitrogen-containing heterocycle, is well-documented for its role in various pharmacological applications. It is frequently incorporated into drug molecules due to its ability to enhance binding affinity and selectivity. In this compound, the triazole ring is linked to the piperidine through an ethanone bridge, creating a versatile scaffold that can engage multiple binding sites on biological targets.

The piperidine ring itself is a common pharmacophore in medicinal chemistry, particularly in central nervous system (CNS) drugs. Its structural flexibility allows for fine-tuning of interactions with biological receptors, making it a valuable component in the development of therapeutic agents. The combination of the triazole-piperidine moiety with the thioether-substituted phenyl ring in this compound suggests potential applications in areas such as neurology and anti-inflammatory therapies.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Studies utilizing molecular docking simulations have shown that this compound can bind effectively to various protein targets, including enzymes and receptors implicated in neurological disorders. The specific arrangement of atoms in 2-[4-[(1-Methylethyl)thio]phenyl]-1-[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]ethanone facilitates strong interactions with these targets, potentially leading to therapeutic efficacy.

In vitro studies have begun to explore the biological activity of this compound. Preliminary findings indicate that it exhibits inhibitory effects on certain enzymes associated with inflammation and pain pathways. These results are particularly promising given the growing interest in developing novel anti-inflammatory agents with improved safety profiles. The compound's ability to modulate enzyme activity without significant off-target effects makes it an attractive candidate for further development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the thioether group onto the phenyl ring followed by coupling with the triazole-piperidine moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

One of the most compelling aspects of this compound is its potential for further derivatization. By modifying specific functional groups or introducing additional substituents, chemists can explore new analogs with enhanced properties. This flexibility underscores the importance of having foundational compounds like this one available for medicinal chemistry research.

The development of new pharmaceuticals is often hindered by challenges such as poor solubility or inadequate bioavailability. However, preliminary data suggest that 2034289-05-7 may overcome some of these issues due to its balanced lipophilicity and polar surface area. These characteristics are critical for ensuring that a drug can be effectively absorbed and distributed throughout the body.

As research continues, collaborations between chemists and biologists will be essential for translating laboratory findings into clinical applications. The insights gained from studying compounds like 2-[4-[(1-Methylethyl)thio]phenyl]-1-[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]ethanone will contribute to our understanding of disease mechanisms and inform the design of next-generation therapeutics.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the pace at which new compounds are being identified and optimized. These technologies enable researchers to predict properties such as binding affinity and toxicity more rapidly than traditional methods alone. As a result, compounds like 2034289-05-7 are being evaluated more quickly for their potential therapeutic value.

In conclusion, CAS No. 2034289-05-7 represents a significant advancement in medicinal chemistry due to its complex structure and promising biological activities. The combination of functional groups such as the thioether-substituted phenyl ring and triazole-piperidine moiety makes it a versatile scaffold for drug development. Further research will be required to fully elucidate its therapeutic potential, but initial findings are encouraging. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.